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arpoXMMmuKaToB: TeXHNUYEeCKOoe PYKOBOACTBO U
NPOTOKO/bI
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Compound of Interest |

Compound Name: Bis(8,3,3-trifluoropropyl)amine
CAS No.: 201057-04-7
Cat. No.: B1294225

Get Quote

AyauTopusi: ViccrnenoBatenn, HayyHble COTPYAHVKA U CNEeLMasMcTbl B 06/1aCTH pa3paboTku

arpoxmMmmKaToB.
BeegeHue: Ctpaternyeckoe aHauyeHne (oTopupoBaHHbIX aMUHOB B arpoxXnuMmn

BkntoueHme atomoB hTopa B CTPYKTYPY akTUBHbIX MOSIEKYN ABMSETCA OAHUM U3 KNHOYEBbIX
HanpaBNeHNn COBPEMEHHOIN arpoxummm. INpoyHble cBsasu yrnepoa-dtop (C-F) 3HaunTensHo
NoBbIWAOT MeTabo/IM4ecKyo CTabuibHOCTL COeAUHEHWI, 3alumLLas X oT (hepMeHTaTUBHOM
Aerpagaunm B novse U pacTeHusx, Yto npogsieBaeT ux G1Monornyeckyto akTMBHOCTb. Kpome
TOr0, BbICOKasi 3/1IEKTPOOTPULATENTbHOCTbL (PTOPa N3MEHSAET 3MIEKTPOHHbIE CBONCTBA MOJIEKY/bI,
4YTO MOXET YCWU/MBATb ee CBA3bIBaHWE C LieNIeBbIM 6GE/IKOM B OpraHn3me Bpeantens unm
COpHSIKa.

Bbuc(3,3,3-Tpudptopnponnn)amnid, BTOPUYHbIA aMyH € ABYMS TPUTOPNPONUIbHBIMU Fpynnamu,
npeacTasnseT coboli NepPCNEKTUBHbINA, XOTA 1 y3KOCneunan3npoBaHHbIiA, CTPOUTEbHbIN GOK.
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[iBe TpudhTopnponubHbIE FPynnbl NPUMAAKT MOJIEKY/E YHUKa/IbHbIE CBOWCTBA, BK/OUas
MOBbILLEHHYIO SIMMO(PUNBHOCTb N METAB0INYECKYI0 YCTOMUMBOCTb. DTN XapakTepucTUKA MOryT
6bITb NepPeHeCeHbI B KOHEYHbI arpoOXMMUKAT, NOTEHLMAIBHO Yyyllas ero NPOHMKHOBEHMNE
yepes KyTuKy/y HaCEKOMbIX U BOCKOBOI HaJIET JIMCTLEB, a Takke yBenmumBas ero
NePCUCTEHTHOCTb.

B AaHHOM pyKOBOACTBE paccMaTpuBaroTcs (OU3nKo-xmMmmn4yeckme ceorictea 6mc(3,3,3-
TpudpTopnponui)amuHa, npeanaratoTcs NPOTOKO/IbI AJ15 ero CUHTEe3a U, YTO Hanbosiee BaxHO,
NoApO6HO ONUCbIBAETCS €ro NpYMeHeHne B KaueCcTBe HYK/1eO0(OU/IbHOTO peareHTa B CUHTe3e
NOTEHUNa/TbHbBIX arpoOXMMMYECKNX COeAVHEHWI Ha NpuMepe peakunn HykKneogunibHOro
apomMaTN4ecKoro 3amMeLleHus.

HacTtb 1: XapakrepuUCcTUkKn U CUHTE3 CTPOUTE/IbHOrIO
oNnoka

PUu3nKo-xummnueckue ceomctesa omc(3,3,3-
TpudTopnponua)ammHa

TouHble 3KCNeprMeHTasIbHblE AaHHble A1 3TOr0 COeAVHEHNS OrpaHnyeHbl, 0AHAKo Ha OCHOBE
€ro CTPYKTYpPbl U AaHHbIX OT NOCTABLLMKOB MOXHO COCTaBUTb CrieAytoLLyto Tabnuiy CBONCTB.
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CBOIACTBO 3HaueHue NcTouHuK

CAS Homep 201057-04-7 [1]

MonekynsapHasa coopmyna CeHoFeN [1]

MonekynsipHas macca 209.14 r/monb [1]

Ctpyktypa HN(CH2CHz2CFs3)2 -
MNpeanonoXxuTtensHo,

BHeLwHWiA BUA, -
XWUAKOCTb

Oxunpgaetca xopoLlas
pacTBOPUMOCTb B MOMAPHBIX
anpoTOHHbIX PACTBOPUTENAX

PacTtBopuMmMoCTb -
(AMo, AMCO, aueToHUTpun) u
XNOPUPOBAHHbIX

pacTBopuTensx.

Oxunpgaercs 6onee HU3Koe
3HaueHue, Yem y

pKa (conpspkeHHOM KUCoTbl) annponunamuHa (okono 11), -
13-3a 3N1EeKTPOHOAKLENTOPHOTO

BNnAHuA CFs-rpynn.

KoHuenTyanbHbI NPOTOKON cuHTe3a 6uc(3,3,3-
TpudTopnponus)ammHa

MpsAMON CUHTE3 3TOr0 BTOPUYHOIO aMrHa He OnncaH B LUMPOKOAOCTYMHOM iuTepaTtype.
OpHako, OCHOBbIBasACb Ha CTaHA4APTHbLIX METOAAX OPraHNYeCcKo XMMmK, Hanbonee SI0rMyYHbIM
nogxopom ssnsietcs N-ankunuposaHue 3,3,3-TpucptoprnponuiammHa CoOOTBETCTBYHOLLUM
ankmnranoreHngom.[2][3]

Peakuns: CF3CH2CH2NHz + BrCH2CH2CF3 - [CF3CH2CH2]2NH2*Br~ [CF3CH2CH2]2NH2*Br-
+ Base — [CF3CH2CHz]2NH + H-Base*Br-

[NpoTOKO/ CMHTE3A!
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e [loAroToBka peakuMoHHON cMeck: B Tpexropnyto Konby, CHaGXEeHHY MEXaHUYeCcKo
MeLLasIKON, 06paTHbIM XONT04UTbHUKOM U KanenbHON BOPOHKOM, nomewatot 3,3,3-
TpudptopnponunammH (1.0 3kB.) 1 6€3BoAHbIN aueToOHNTPU (5 M Ha 1 r amuHa).

e JlobaBneHne ocHoBaHus: K pactBopy Ao6aBnsatoT 6e3BoAHbIN kapboHaT kanus (K2COs, 2.0
3KB.) B Ka4eCcTBe OCHOBaHWs A5 CBA3bIBaHUA 0b6pasytoulerocs HBr.

e AnkunupoBaHue: 3-6pom-1,1,1-tpuctopnponaH (1.1 3KB.), pACTBOPEHHbIN B aLUETOHUTPUINE,
Me[J/IEHHO NPUINBAIOT K peakLMOHHOW CMecu Nnpu nepemMeLunBaHunm.

e [lpoBegeHne peakunun: PeakunoHHy0 cMecb HarpesatoT o 60-70 °C n nepemeLlMBaloT B
TeyeHune 12-24 yacoB, KOHTPONUPYA XoA4 peakuun metogom IX-MC.

o O6paboTka 1 BblgeneHuve: MNocne 3aBepLUeHNst peakLmm CMeCb OX/1aXAak0T, HEOpraHNYeCcKuin
0CaZloK OT(HUNLTPOBbLIBAKOT. PU/LTPAT KOHLEHTPUPYHOT HA POTOPHOM ucnapuTtene. OcTaTok
pacTBOPSAOT B AN3TUNOBOM 3hmpe 1 NPOMbIBAKOT BOAOW A/1A yAa/IEHUA OCTATKOB COJEN.
OpraHu4yeckuii cnoi cywart Hag, 6e3B0o4HbIM cynbtaTtom HaTpus (NazSOa4), QUALTPYIOT K
KOHLIEHTPUPYIOT.

e OuucTka: Lienesoli npoaykT, 6uc(3,3,3-TpudpTopnponui)aMmmH, O4mLLaoT BakyyMHOM
NEepPEroHKOM.

O6ocHoBaHWe Bbibopa ycnosuit: Vicnonb3oBaHne n3dbiTka ocHoBaHus (K2COs) Heobxoanumo
NS NOSIHOTO CBA3bIBAHNS 06pa3yoLLeincsa KUCNOoTbl 1 NpefoTBpaLLeHns NPOTOHNPOBaHNS
aMVHOB, YTO CHMUXaEeT UX HYK1eoUIbHOCTb. ALETOHUTPWUIT BblIOpaH B Ka4ecTBe NONAPHOro
anpoTOHHOIO PacTBOpPUTENSA, XOPOLLO NOAXOAALLEr0O AN peakumnii Sn2. MNoBbIWeHHas
Temneparypa yCKopsieT peakunio asikuinpoBaHus.

3,3,3-Tpuchtopnponunamut
+

Harpesanve (60-70 °C) dunbtpayns
3-Bpow-1,1,1-Tpuchtopnponax ANKANMPOBaKNE Mepemelunsanve (12-24 ) Obpaborka DKCTpaKuus Quuctka @akyyMHaﬂ neperoHka
+

KoHTponb MNX-MC Cywka

Buc(3,3,3-TpudbTopnponui)amun
(YucTbIii NpoAYKT)

K2CO:s B aLeToHnTpune

Click to download full resolution via product page

PucyHok 1. Cxema pabouero npouecca cuHtesa 6uc(3,3,3-Tpudptopnponusi)ammHa.
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YHacTtb 2: lpuMeHeHue B CUHTEe3e arpoxXuMmnkKkaToB

Buc(3,3,3-Tpudptopnponunn)amMmmnid ABSETCA CUbHBIM HyKneodnnom 6narogaps HenogeneHHom
3/1EKTPOHHOI Nape Ha atoMe azoTa. ITO Aenaet ero ngeasbHbIM KaHAN4ATOM A/151 BBEAEHMUS
N,N-6u1c(3,3,3-TpupTopnponun)ammHo-rpynnbl B pasfinyHble MOMIEKYNAPHbIe KapKacbkl. OgHUM
13 Hanbosiee BaXHbIX METOA0B B XMMUWN arpOXnMMUMKATOB ABSETCA peakuns HyKneoguabHoro
apomaTtmyeckoro 3ameuleHns (SnAr).[1]

Peakuua HykneodouibHOro apomMmaTtnyeckoro samelLleHuns
(SnAI’)

Peakuna SnAr o0co6eHHO adpdpeKkTnBHaA, Korga apoMatmyeckoe KOsbLio akTUBMPOBaHO
CW/IbHbIMW 3/IEKTPOHOAKLENTOPHbIMKU rpynnamun (Hanpumep, -NOz2) B opTo- n/vnn napa-
NOMOXEHUSX K yxogsLen rpynne (06bI4HO rasnioreHy). Knaccmyeckum npuMepom Takoro
cybcTparta ssnsetcs 1-x/10p-2,4-ANHNTPO6EH30/1, NPeaLeCcTBEHHUK MHOTMX 6GMO10rMyeckn

aKTUBHbIX COGAI/IHGHI/IVI.

MexaHu3m peakuun: Peakuns npotekaeT B ABe CTaAuny Yepes o6pasoBaHne npoMeXyTOo4HOrO,
oTpuLaTesibHO 3apsXXeHHOro komnnekca MeliseHreimepa.[1]

e [NpucoepmnHeHune: HykneounbHbI aMUH aTakyeT aToM Yrieposa, CBA3aHHbIN C ra/loreHoM,
paspbiBasg apoMaTnyeckyto CuctTemMy 1 obpasyst pe3oHaHCHO-CTabnIN3NPOBaHHbIN aHNOHHbIM

KOMIJ1EKC.

o OTlLenneHne: Yxogsuwas rpynna (ra/iloreHn/-noH) oTLLenseTcsl, BOcCTaHaB/MBas
apoMaTUYHOCTb KOMbLa 1 06pasys KOHEYHbI NPOAYKT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Organic Syntheses Procedure [orgsyn.org]
e 3. Organic Syntheses Procedure [orgsyn.org]

o To cite this document: BenchChem. [[MpumeHeHune buc(3,3,3-Tpudptopnponusi)ammHa B
KayecTBe CTPYKTYPHOro anemMeHTa A5 arpoXnMMnKaToB: TEXHNYECKOEe PYKOBOACTBO U
npotokosnbl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1294225/docs#3-3-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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